3-Chloro-2,4,5,6-tetrafluoro-benzaldehyde

• IUPAC Name: 3-chloro-2,4,5,6-tetrafluorobenzaldehyde
• InChI: InChI=1S/C7HClF4O/c8-3-4(9)2(1-13)5(10)7(12)6(3)11/h1H
• InChI Key: GEMBDYYVFGQUHO-UHFFFAOYSA-N
• Canonical SMILES: C(=O)C1=C(C(=C(C(=C1F)Cl)F)F)F
• Molecular Formula: C7HClF4O
• Molecular Weight: 212.53 g/mol

Description

3-Chloro-2,4,5,6-tetrafluoro-benzaldehyde (3-CTFB) is an organofluorine compound with a wide range of applications in the scientific and industrial fields. It is a colorless liquid with a strong odor, and is highly soluble in water, ethanol, and ether. It is also a versatile intermediate for the synthesis of pharmaceuticals, agrochemicals, dyes, and other organic compounds. 3-CTFB has been studied extensively in the scientific community due to its unique chemical and physical properties.

Scientific Research Applications

3-Chloro-2,4,5,6-tetrafluoro-benzaldehyde has a wide range of applications in scientific research. It is used in the synthesis of pharmaceuticals, agrochemicals, dyes, and other organic compounds. It has also been used in the synthesis of chiral compounds, as well as in the study of organic reaction mechanisms. 3-Chloro-2,4,5,6-tetrafluoro-benzaldehyde has been used in the synthesis of a variety of fluorinated molecules, including fluorinated amino acids, fluorinated alcohols, and fluorinated ethers.

Mechanism of Action

3-Chloro-2,4,5,6-tetrafluoro-benzaldehyde has a unique chemical structure that allows it to interact with other molecules in a variety of ways. It can act as an electron-withdrawing group, as well as an electron-donating group. It can also form hydrogen bonds and coordinate with metal cations. These interactions enable 3-Chloro-2,4,5,6-tetrafluoro-benzaldehyde to participate in a wide range of chemical reactions.
Biochemical and Physiological Effects
3-Chloro-2,4,5,6-tetrafluoro-benzaldehyde is a highly reactive compound, and can interact with other molecules in the body. It has been shown to bind to proteins and nucleic acids, and can interfere with their normal functions. It can also react with lipids and enzymes, and can disrupt their normal activity. In addition, 3-Chloro-2,4,5,6-tetrafluoro-benzaldehyde can cause oxidative stress and damage to cells, and has been linked to various diseases.

Advantages and Limitations for Lab Experiments

3-Chloro-2,4,5,6-tetrafluoro-benzaldehyde is a versatile compound that can be used in a variety of laboratory experiments. It is relatively stable and can be stored for long periods of time. It is also relatively inexpensive and can be obtained from a variety of sources. However, 3-Chloro-2,4,5,6-tetrafluoro-benzaldehyde can be highly reactive and can cause damage to cells and tissues. It is also toxic and should be handled with care.

Future Directions

The potential applications of 3-Chloro-2,4,5,6-tetrafluoro-benzaldehyde are vast and still largely unexplored. Further research is needed to understand the biochemical and physiological effects of this compound. Additionally, more research is needed to develop safer and more efficient synthesis methods. Other potential areas of research include the development of new pharmaceuticals, agrochemicals, and dyes, as well as the synthesis of new fluorinated molecules.

Synthesis Methods

3-Chloro-2,4,5,6-tetrafluoro-benzaldehyde can be synthesized from the reaction of 2,4,5,6-tetrafluorobenzaldehyde and chloroacetyl chloride in the presence of a catalyst. This method is known as the Ullmann reaction, and is commonly used in the synthesis of organofluorine compounds. The reaction is carried out in an inert atmosphere, and the product is isolated by distillation.